Cas no 36701-95-8 (2-[3-(trifluoromethyl)phenoxy]pyridine-3-carboxylic acid - 2-(dimethylamino)ethanol (1:1))

• Product name: 2-[3-(trifluoromethyl)phenoxy]pyridine-3-carboxylic acid - 2-(dimethylamino)ethanol (1:1)
• CAS No: 36701-95-8
• MF: C₁₇H₁₉F₃N₂O₄
• MW: 372.338975191116
• CID: 1479697
• PubChem ID: 215895

2-[3-(trifluoromethyl)phenoxy]pyridine-3-carboxylic acid - 2-(dimethylamino)ethanol (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-[3-(trifluoromethyl)phenoxy]pyridine-3-carboxylic acid - 2-(dimethylamino)ethanol (1:1)
• 2-(dimethylamino)ethanol,2-[3-(trifluoromethyl)phenoxy]pyridine-3-carboxylic acid
• DTXSID30190165
• 2-(3'-Trifluoromethyl) phenoxy nicotinate de dimethylaminoethanol
• 2-(3'-Trifluoromethyl) phenoxy nicotinate de dimethylaminoethanol [French]
• 36701-95-8

• Inchi： InChI=1S/C13H8F3NO3.C4H11NO/c14-13(15,16)8-3-1-4-9(7-8)20-11-10(12(18)19)5-2-6-17-11;1-5(2)3-4-6/h1-7H,(H,18,19);6H,3-4H2,1-2H3
• InChI Key： QAEGNXMRNWYFHT-UHFFFAOYSA-N
• SMILES： CN(C)CCO.C1=CC(=CC(=C1)OC2=C(C=CC=N2)C(=O)O)C(F)(F)F

Computed Properties

• Exact Mass: 372.12977
• Monoisotopic Mass: 372.12969158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• PSA: 82.89